Cas no 716363-78-9 (3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide)

• Product Name: 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide
• CAS No: 716363-78-9
• MF: C₁₈H₁₀ClF₂N₃OS₂
• MW: 421.87130689621
• CID: 5449206
• PubChem ID: 2321496
• Update Time: 2025-05-20

3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26611852
• 3-(4-chlorophenyl)-2-cyano-N-{6-[(difluoromethyl)sulfanyl]-1,3-benzothiazol-2-yl}prop-2-enamide
• (Z)-3-(4-Chlorophenyl)-2-cyano-N-[6-(difluoromethylsulfanyl)-1,3-benzothiazol-2-yl]prop-2-enamide
• Z56789928
• 716363-78-9
• 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide

• Inchi： 1S/C18H10ClF2N3OS2/c19-12-3-1-10(2-4-12)7-11(9-22)16(25)24-18-23-14-6-5-13(26-17(20)21)8-15(14)27-18/h1-8,17H,(H,23,24,25)
• InChI Key： SDWCAGBECMMOLE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(SC(F)F)C=C2S1)(=O)C(C#N)=CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 420.9921883g/mol
• Monoisotopic Mass: 420.9921883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.97±0.70(Predicted)

Additional information on 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide

Introduction to 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide (CAS No. 716363-78-9)

3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide, with the CAS number 716363-78-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a chlorophenyl group, a cyano group, and a difluoromethylthio moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The molecular structure of 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide has been extensively studied for its pharmacological properties. Recent research has highlighted its potential as an inhibitor of various enzymes and receptors, making it a promising candidate for the development of novel drugs. The presence of the chlorophenyl group enhances its lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body. The cyano group, on the other hand, contributes to its stability and reactivity, while the difluoromethylthio moiety imparts unique electronic and steric effects that can modulate its biological activity.

In the context of medicinal chemistry, 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide has been investigated for its potential as an anticancer agent. Studies have shown that it exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells and play a crucial role in tumor growth and metastasis.

Beyond its anticancer properties, 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide has also shown promise in other therapeutic areas. Research has indicated its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have suggested that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic properties of 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide have also been evaluated. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure that it can be effectively delivered to target tissues without causing significant side effects.

In terms of safety and toxicity, preliminary in vitro and in vivo studies have shown that 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide is generally well-tolerated at therapeutic doses. However, more comprehensive safety assessments are required to fully understand its potential adverse effects. These assessments will be crucial for advancing this compound through preclinical and clinical trials.

The synthesis of 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide has been reported in several scientific publications. The most common synthetic route involves a multi-step process that includes the formation of the benzothiazole core, followed by functionalization with the chlorophenyl and cyano groups. The introduction of the difluoromethylthio moiety is typically achieved through a nucleophilic substitution reaction or a radical-mediated process. These synthetic methods provide a robust platform for large-scale production and further optimization of the compound's structure.

In conclusion, 3-(4-Chlorophenyl)-2-cyano-N-[6-[(difluoromethyl)thio]-2-benzothiazolyl]-2-propenamide (CAS No. 716363-78-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use as a novel therapeutic agent.